Cas no 35203-05-5 (benzenamine, 2-methyl-n-methylene-6-(1-methylethyl)- (9ci))

benzenamine, 2-methyl-n-methylene-6-(1-methylethyl)- (9ci) structure
35203-05-5 structure
Product Name:benzenamine, 2-methyl-n-methylene-6-(1-methylethyl)- (9ci)
CAS No:35203-05-5
MF:C11H15N
MW:161.243502855301
CID:920016
PubChem ID:45096150
Update Time:2025-04-19

benzenamine, 2-methyl-n-methylene-6-(1-methylethyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • benzenamine, 2-methyl-n-methylene-6-(1-methylethyl)- (9ci)
    • N-(2-methyl-6-propan-2-ylphenyl)methanimine
    • BENZENAMINE, 2-METHYL-N-METHYLENE-6-(1-METHYLETHYL)-
    • DB-285071
    • DTXSID80667453
    • N-[2-Methyl-6-(propan-2-yl)phenyl]methanimine
    • 35203-05-5
    • Inchi: 1S/C11H15N/c1-8(2)10-7-5-6-9(3)11(10)12-4/h5-8H,4H2,1-3H3
    • InChI Key: QASCEVHEBQHSJB-UHFFFAOYSA-N
    • SMILES: N(=C)C1C(C)=CC=CC=1C(C)C

Computed Properties

  • Exact Mass: 161.12
  • Monoisotopic Mass: 161.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4A^2
  • XLogP3: 4.6
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